Cas no 989-23-1 (Deoxylimonin)

Desoxylimonin is a triterpenoid compound with oral activity, which can be found in grapefruit seeds Desoxylimonin has antiproliferative activity against breast cancer cells, and its derivatives show better anticancer \ analgesic and anti-inflammatory activities
Deoxylimonin structure
Deoxylimonin structure
Product Name:Deoxylimonin
CAS No:989-23-1
Molecular Formula:C26H30O7
Molecular Weight:454.5122
CID:812166
PubChem ID:100026

Deoxylimonin Properties

Names and Identifiers

    • 4H,6H,8H-Pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-4,11,13(7H,14H)-trione,9-(3-furanyl)-1,2a,3,6b,8a,9,12b,14a-octahydro-1,1,8a,12b-tetramethyl-,(2aS,6aR,6bR,8aR,9R,12bR,14aR)- (9CI)
    • 4H,6H,8H-Pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-4,11,13(7H,14H)-trione,9-(3-furanyl)-1,2a,3,6b,8a,9,12b,14a-octah
    • DEOXYLIMONIN
    • DESOXYLIMONIN
    • AI3-37933
    • NSC 314317
    • CHEBI:168480
    • NSC314317
    • 18-(uran-3-yl)-9,9,13,19-tetramethyl-4,8,17-trioxapentacyclo[11.8.0.02,7.02,10.014,19]henicos-14-ene-5,12,16-trione
    • 18-(furan-3-yl)-9,9,13,19-tetramethyl-4,8,17-trioxapentacyclo[11.8.0.02,7.02,10.014,19]henicos-14-ene-5,12,16-trione
    • DTXSID20912999
    • Limonoic acid, 14,15-deepoxy-14,15-dehydro-, di-delta-lactone
    • 989-23-1
    • NS00015861
    • 1-(Furan-3-yl)-4b,7,7,14a-tetramethyl-6a,7,12b,13,14,14a-hexahydro-1H,8aH,12H-pyrano[4'',3'':2',3']furo[3',4':5,6]naphtho[2,1-c]pyran-3,5,10(4bH,6H,9H)-trione
    • NSC-314317
    • XD161699
    • DA-72667
    • InChIKey: QUTATOGBENCRSS-UHFFFAOYSA-N
    • Inchi: InChI=1S/C26H30O7/c1-23(2)16-9-18(27)25(4)15(26(16)13-31-20(28)11-19(26)33-23)5-7-24(3)17(25)10-21(29)32-22(24)14-6-8-30-12-14/h6,8,10,12,15-16,19,22H,5,7,9,11,13H2,1-4H3
    • SMILES: CC1(C2CC(=O)C3(C(C24COC(=O)CC4O1)CCC5(C3=CC(=O)OC5C6=COC=C6)C)C)C

Computed Properties

  • Exact Mass: 454.19915329 g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 454.19915329 g/mol
  • Heavy Atom Count: 33
  • Complexity: 968
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 92Ų
  • Molecular Weight: 454.5

Experimental Properties

  • Melting Point: 323-325°C

Deoxylimonin Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01EEQ5-1mg
Deoxylimonin
989-23-1 99%
1mg
$191.00 2024-04-19
Aaron
AR01EEYH-5mg
Deoxylimonin
989-23-1 97%
5mg
$349.00 2024-07-18
MedChemExpress
HY-N7640-1mg
Deoxylimonin
989-23-1 99.49%
1mg
¥900 2024-04-15
TargetMol Chemicals
TN7059-5 mg
Deoxylimonin
989-23-1 99.43%
5mg
¥ 1,710
TRC
D214410-1mg
Deoxylimonin
989-23-1
1mg
$ 295.00 2022-06-05

Deoxylimonin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:989-23-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

Deoxylimonin Related Literature

Recommended suppliers
Amadis Chemical Company Limited
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Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:989-23-1)Deoxylimonin
TBW01706
Purity:>98%
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Price($):price inquiry